Cas no 4942-30-7 (4-(3-chloropropyl)benzene-1-sulfonamide)

• Product Name: 4-(3-chloropropyl)benzene-1-sulfonamide
• CAS No: 4942-30-7
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 6185149
• PubChem ID: 23212598
• Update Time: 2025-08-05

4-(3-chloropropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)benzene-1-sulfonamide
• EN300-1618525
• 4942-30-7
• SCHEMBL8506132
• AKOS008898453

• Inchi： 1S/C9H12ClNO2S/c10-7-1-2-8-3-5-9(6-4-8)14(11,12)13/h3-6H,1-2,7H2,(H2,11,12,13)
• InChI Key： CYNXVVUYZIBKOY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 233.0277275g/mol
• Monoisotopic Mass: 233.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3-chloropropyl)benzene-1-sulfonamide

Introduction to 4-(3-chloropropyl)benzene-1-sulfonamide (CAS No. 4942-30-7)

4-(3-chloropropyl)benzene-1-sulfonamide, with the CAS number 4942-30-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated propyl group and a sulfonamide moiety attached to a benzene ring. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 4-(3-chloropropyl)benzene-1-sulfonamide can be represented as C₉H₁₁ClNO₂S. The presence of the chloro group and the sulfonamide functional group imparts specific chemical and biological properties to the molecule. The chloro group can influence the lipophilicity and reactivity of the compound, while the sulfonamide moiety is known for its ability to form hydrogen bonds and interact with various biological targets.

In recent years, 4-(3-chloropropyl)benzene-1-sulfonamide has been studied for its potential therapeutic applications. One of the key areas of interest is its use as a scaffold in the development of new drugs. The compound's ability to modulate specific biological pathways makes it a valuable starting point for medicinal chemists seeking to design more effective therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry explored the use of 4-(3-chloropropyl)benzene-1-sulfonamide as a lead compound for developing anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. This suggests that 4-(3-chloropropyl)benzene-1-sulfonamide could serve as a promising scaffold for the development of novel anti-inflammatory agents.

Beyond its potential as an anti-inflammatory agent, 4-(3-chloropropyl)benzene-1-sulfonamide has also been investigated for its antimicrobial properties. A study published in the Antimicrobial Agents and Chemotherapy journal reported that certain derivatives of this compound showed potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding highlights the potential of 4-(3-chloropropyl)benzene-1-sulfonamide as a lead compound for developing new antimicrobial drugs.

The synthesis of 4-(3-chloropropyl)benzene-1-sulfonamide typically involves several steps, including the formation of the sulfonamide moiety and the introduction of the chloro group. One common synthetic route involves reacting 4-benzenesulfonyl chloride with 3-chloropropanamine hydrochloride in the presence of a base such as triethylamine. This reaction yields high purity 4-(3-chloropropyl)benzene-1-sulfonamide, which can then be further modified or used directly in various applications.

The physical properties of 4-(3-chloropropyl)benzene-1-sulfonamide, such as its melting point, solubility, and stability, are important considerations for both research and industrial applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents can be optimized to enhance its utility in different experimental setups.

In conclusion, 4-(3-chloropropyl)benzene-1-sulfonamide (CAS No. 4942-30-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.